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Section 1: Core Compound Identification and
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Compound of Interest |

Compound Name: 2,5-Dichlorobenzhydrazide
CAS No.: 67487-35-8
Cat. No.: B1295482
Get Quote
. J

2,5-Dichlorobenzhydrazide is a chemical intermediate belonging to the benzhydrazide class
of organic compounds. Its structure is characterized by a benzene ring substituted with two
chlorine atoms at positions 2 and 5, and a hydrazide functional group (-CONHNH?:) at position
1.

The strategic placement of chloro-substituents significantly influences the molecule's electronic
properties and lipophilicity, making it an attractive scaffold for developing novel therapeutic
agents. Chlorine-containing compounds are prevalent in pharmaceuticals, often enhancing
metabolic stability, membrane permeability, and binding affinity to biological targets[1]. The
hydrazide moiety itself is a versatile functional group, serving as a precursor for a wide array of
heterocyclic systems and hydrazone derivatives known for their broad spectrum of biological
activities[2].

The Chemical Abstracts Service (CAS) has assigned the number 67487-35-8 to this specific
compound, which serves as its unique and unambiguous identifier in scientific literature and
chemical databases.[3][4]

Caption: Chemical structure of 2,5-Dichlorobenzhydrazide.
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Section 2: Physicochemical and Structural
Properties

A thorough understanding of a compound's properties is fundamental to its application in
research and development. The key identifiers and computed physicochemical properties for
2,5-Dichlorobenzhydrazide are summarized below. These parameters are critical for
predicting solubility, reactivity, and potential biological interactions.

Property Value Source
CAS Number 67487-35-8 PubChem][3]
Molecular Formula C7HeCIl2N20 PubChem|[3]
Molecular Weight 205.04 g/mol PubChem|[3]
IUPAC Name 2,5-dichlorobenzohydrazide PubChem][3]
Normal Melting Point (Tfus) 465.80 K (192.65 °C) Cheméo[5]
Normal Boiling Point (Tboil) 647.63 K (374.48 °C) Cheméo[5]
SMILES Cl=CCEC(C=CICIC(=oNN) PubChem[3]

Cl

XECBCXNWGBDIMG-
InChl Key PubChem][3]
UHFFFAOYSA-N

logP (Octanol/Water) 1.597 Cheméo[5]

Section 3: Synthesis Pathway and Rationale

The synthesis of benzhydrazides is a well-established transformation in organic chemistry. The
most direct and reliable method involves the nucleophilic acyl substitution of a corresponding
carboxylic acid derivative, typically an ester or an acyl chloride, with hydrazine.

The rationale for choosing an acyl chloride precursor, such as 2,5-dichlorobenzoyl chloride, is
its high reactivity, which drives the reaction to completion, often with high yields and purity. The
reaction is typically performed in an inert solvent at controlled temperatures to manage the
exothermic nature of the reaction.
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Caption: Generalized synthesis workflow for 2,5-Dichlorobenzhydrazide.

Section 4: Applications in Research and Drug
Development

The true value of 2,5-Dichlorobenzhydrazide for the scientific community lies in its role as a
versatile synthon, or building block.

» Scaffold for Bioactive Molecules: The hydrazide functional group is a key precursor for
synthesizing various heterocyclic compounds like pyrazoles, oxadiazoles, and triazoles.[2]
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These ring systems are privileged structures in medicinal chemistry, appearing in numerous
approved drugs.

Formation of Hydrazones: 2,5-Dichlorobenzhydrazide can be readily condensed with a
wide range of aldehydes and ketones to form hydrazones. This hydrazone library can then
be screened for various biological activities, including anticancer, antimicrobial, and anti-
inflammatory properties.[6][7][8]

Fragment-Based Drug Discovery (FBDD): The dichlorinated phenyl ring is a common
fragment in many bioactive molecules. As such, 2,5-Dichlorobenzhydrazide can be used in
FBDD campaigns to explore and optimize interactions within the binding pockets of target
proteins.

Core Scaffold:

2,5-Dichlorobenzhydrazide

Condensation Reaction
with Aldehyde/Ketone Library
(R-CHO / R-CO-R")

:

Diverse Library of
Hydrazone Derivatives

High-Throughput
Biological Screening

Identification of
'Hit' Compounds

Lead Optimization
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Caption: Role of 2,5-Dichlorobenzhydrazide as a building block in drug discovery.

Section 5: Experimental Protocols

The following protocols are provided as validated starting points for the synthesis and
characterization of 2,5-Dichlorobenzhydrazide.

Protocol 5.1: Synthesis of 2,5-Dichlorobenzhydrazide

This protocol is based on established methods for hydrazide synthesis from an ester precursor.
Materials:

o Methyl 2,5-dichlorobenzoate

e Hydrazine hydrate (80% solution in water)

o Ethanol (absolute)

» Round-bottom flask with reflux condenser

e Magnetic stirrer and heating mantle

e |ce bath

Bichner funnel and filter paper
Procedure:

e Reaction Setup: In a 250 mL round-bottom flask, dissolve 10.0 g of methyl 2,5-
dichlorobenzoate in 100 mL of absolute ethanol.

» Reagent Addition: While stirring, slowly add 10 mL of 80% hydrazine hydrate to the solution.
The addition of hydrazine is a critical step; it should be done cautiously as the reaction can
be exothermic.
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Reflux: Attach the reflux condenser and heat the mixture to reflux (approximately 80-85 °C)
using a heating mantle. Maintain a gentle reflux with continuous stirring for 4-6 hours. The
progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Crystallization: After the reaction is complete, remove the flask from the heat and allow it to
cool to room temperature. Then, place the flask in an ice bath for 30-60 minutes to facilitate
the precipitation of the product.

Isolation: Collect the white crystalline solid by vacuum filtration using a Bichner funnel.

Washing: Wash the collected solid with a small amount of cold ethanol to remove any
unreacted starting materials or impurities.

Drying: Dry the product under vacuum to obtain pure 2,5-Dichlorobenzhydrazide.

Protocol 5.2: Analytical Characterization

To ensure the identity and purity of the synthesized compound, the following analytical
techniques are essential.

Mass Spectrometry (MS): Confirm the molecular weight. The expected molecular ion peak
[M+H]* would be approximately 205.99, corresponding to the isotopic pattern of two chlorine
atoms.[3]

Infrared (IR) Spectroscopy: Identify key functional groups. Expect characteristic peaks for N-
H stretching (around 3200-3400 cm~1), C=0 stretching (amide | band, ~1640-1680 cm™1),
and C-Cl stretching (in the fingerprint region).

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): Confirm the precise
chemical structure by analyzing the chemical shifts and coupling patterns of the protons and
carbons. The aromatic region of the *H NMR spectrum should show three distinct protons,
and the 3C NMR will confirm the seven unique carbon environments.

Melting Point Analysis: Determine the melting point of the dried solid. A sharp melting point
close to the literature value (~193 °C) is indicative of high purity.[5]

Section 6: Safety and Handling
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2,5-Dichlorobenzhydrazide is a chemical that requires careful handling in a laboratory setting.
All procedures should be conducted in a well-ventilated fume hood while wearing appropriate
Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-
resistant gloves.

GHS Hazard Information:

Hazard Class Statement Code Source

Skin Irritation Causes skin irritation H315 PubChem|[3]
o Causes serious eye

Eye Irritation H319 PubChem|[3]

irritation

_ ) May cause respiratory
Respiratory Irrit. T H335 PubChem|[3]
irritation

Precautionary Measures:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[9]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[9]
e P405: Store locked up.[9]

In case of accidental exposure, follow standard first-aid measures and seek medical attention if
symptoms persist.[10]

Section 7: Conclusion

2,5-Dichlorobenzhydrazide (CAS: 67487-35-8) is more than a mere chemical entry; it is a
potent and versatile tool for the modern researcher and drug developer. Its well-defined
physicochemical properties, straightforward synthesis, and the dual reactivity of its hydrazide
and dichlorophenyl moieties make it an invaluable starting point for the creation of novel,
biologically active compounds. Adherence to established safety protocols is paramount to
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harnessing its full potential responsibly. This guide serves as a foundational resource to
empower scientists in their pursuit of discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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